Cas no 854403-52-4 (1,2-Benzenediamine,4-chloro-3-methyl-6-(1-methylethyl)-)

• Product Name: 1,2-Benzenediamine,4-chloro-3-methyl-6-(1-methylethyl)-
• CAS No: 854403-52-4
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 717248
• PubChem ID: 84819984
• Update Time: 2025-10-12

1,2-Benzenediamine,4-chloro-3-methyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,4-chloro-3-methyl-6-(1-methylethyl)-
• 2,3-p-Cymenediamine, 6-chloro- (4CI)
• 2,3-p-Cymenediamine, 6-chloro- (4CI)
• 4-Chloro-6-isopropyl-3-methylbenzene-1,2-diamine
• 1,2-Benzenediamine, 4-chloro-3-methyl-6-(1-methylethyl)-
• 4-chloro-3-methyl-6-propan-2-ylbenzene-1,2-diamine
• 854403-52-4

• Inchi： 1S/C10H15ClN2/c1-5(2)7-4-8(11)6(3)9(12)10(7)13/h4-5H,12-13H2,1-3H3
• InChI Key： MPQCXQMDVREBCS-UHFFFAOYSA-N
• SMILES： C1(N)=C(C(C)C)C=C(Cl)C(C)=C1N

Computed Properties

• Exact Mass: 198.092
• Monoisotopic Mass: 198.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 2.7

Additional information on 1,2-Benzenediamine,4-chloro-3-methyl-6-(1-methylethyl)-

Recent Advances in the Study of 1,2-Benzenediamine,4-chloro-3-methyl-6-(1-methylethyl)- (CAS: 854403-52-4)

The compound 1,2-Benzenediamine,4-chloro-3-methyl-6-(1-methylethyl)- (CAS: 854403-52-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aromatic amine, characterized by its unique substitution pattern, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a compound of considerable interest to researchers.

One of the key areas of investigation has been the synthesis and optimization of 1,2-Benzenediamine,4-chloro-3-methyl-6-(1-methylethyl)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthetic route utilizing palladium-catalyzed cross-coupling reactions. This method not only improved the efficiency of production but also reduced the environmental impact compared to traditional synthetic approaches. The study highlighted the compound's stability under various conditions, which is critical for its potential industrial and pharmaceutical applications.

In the realm of biological activity, recent research has explored the compound's interactions with specific enzymatic targets. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 1,2-Benzenediamine,4-chloro-3-methyl-6-(1-methylethyl)- exhibits inhibitory effects against certain kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. Molecular docking studies further revealed that the chloro and isopropyl substituents play a crucial role in binding affinity, providing insights for future structure-activity relationship (SAR) studies.

Another significant development involves the compound's application in agrochemicals. Research conducted by a team at the University of Agricultural Sciences (2023) found that derivatives of 1,2-Benzenediamine,4-chloro-3-methyl-6-(1-methylethyl)- exhibit potent herbicidal activity against broadleaf weeds. The study reported that these derivatives interfere with the photosynthetic electron transport chain, offering a new mode of action for herbicide development. Field trials indicated promising efficacy with minimal environmental toxicity, positioning this compound as a candidate for sustainable agricultural solutions.

Despite these advancements, challenges remain in the widespread adoption of 1,2-Benzenediamine,4-chloro-3-methyl-6-(1-methylethyl)-. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which need to be addressed through further chemical modifications. Additionally, the compound's potential toxicity profiles require comprehensive evaluation to ensure safety in therapeutic and agricultural applications. Ongoing research aims to tackle these limitations by exploring prodrug strategies and nanoformulations to enhance delivery and efficacy.

In conclusion, 1,2-Benzenediamine,4-chloro-3-methyl-6-(1-methylethyl)- (CAS: 854403-52-4) represents a versatile and promising compound with diverse applications in medicine and agriculture. Recent studies have shed light on its synthetic accessibility, biological activities, and potential uses, paving the way for future innovations. Continued research efforts will be essential to fully unlock its potential and address existing challenges, ultimately contributing to advancements in chemical biology and pharmaceutical sciences.